3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
Overview
Description
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (MDC) is an organic compound with a molecular weight of 170.14 g/mol. It is a colorless solid with a melting point of approximately 170°C. MDC is a versatile compound that has a wide range of applications in the fields of chemistry, biochemistry, and medicine. It is used in the synthesis of various compounds, as a catalyst in chemical reactions, and as a reagent in biochemical experiments. MDC also has a number of potential therapeutic applications, including the treatment of cancer and other diseases.
Scientific Research Applications
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a number of compounds, including 2-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid) and its derivatives. It has also been used as a catalyst in the synthesis of various compounds, such as 2-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid) and its derivatives. In addition, 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has been used as a reagent in biochemical experiments, such as enzyme-linked immunosorbent assays (ELISAs).
Mechanism of Action
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid is an organic compound that has a wide range of applications in the fields of chemistry, biochemistry, and medicine. It has been used as a reagent in the synthesis of a number of compounds, as a catalyst in chemical reactions, and as a reagent in biochemical experiments. The mechanism of action of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid is not yet fully understood. However, it is believed to be involved in the regulation of enzyme activity, the inhibition of cell proliferation, and the regulation of gene expression.
Biochemical and Physiological Effects
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has a number of potential biochemical and physiological effects. In vitro studies have shown that 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid can inhibit the growth of cancer cells, as well as the proliferation of certain bacteria. In addition, 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have an anti-tumor effect and to be capable of modulating the immune system.
Advantages and Limitations for Lab Experiments
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature and pressure. In addition, it is non-toxic and does not have any known adverse effects. However, 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid is also relatively unstable and may degrade over time.
Future Directions
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has a wide range of potential applications in the fields of chemistry, biochemistry, and medicine. Further research is needed to fully understand the mechanism of action of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid and to explore its potential therapeutic applications. In addition, further research is needed to explore the potential of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid as a reagent in the synthesis of compounds and as a catalyst in chemical reactions. Finally, further research is needed to explore the potential of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid as an antioxidant, anti-inflammatory, and anti-tumor agent.
Synthesis Methods
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid is typically synthesized through a two-step process. The first step involves the reaction of acetic anhydride with 2-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid) in the presence of a base such as sodium hydroxide. This reaction produces a mixture of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid and acetic acid. The second step involves the reaction of the 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid with a strong base such as potassium hydroxide. This reaction produces a mixture of 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid and potassium acetate. The 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid can then be isolated from the reaction mixture by precipitation with a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid involves the conversion of a thiol to a sulfonic acid, followed by oxidation to a sulfone, and then cyclization to form the thiane ring. The carboxylic acid group is introduced through a carboxylation reaction.", "Starting Materials": [ "2-methylthioethanol", "Sodium hydroxide", "Chlorosulfonic acid", "Hydrogen peroxide", "Sodium bicarbonate", "Methanol", "Sodium methoxide", "Carbon dioxide" ], "Reaction": [ "2-methylthioethanol is treated with sodium hydroxide to form sodium 2-methylthioethoxide.", "Chlorosulfonic acid is added dropwise to the sodium 2-methylthioethoxide solution to form sodium 2-methylsulfonyl ethoxide.", "Hydrogen peroxide is added to the sodium 2-methylsulfonyl ethoxide solution to oxidize the sulfide to a sulfone.", "The resulting solution is neutralized with sodium bicarbonate and the solvent is evaporated to obtain 2-methylsulfonyl ethanone.", "2-methylsulfonyl ethanone is dissolved in methanol and treated with sodium methoxide to form the sodium salt of 3-methoxy-2-methylsulfonyl propanoate.", "Carbon dioxide is bubbled through the solution to carboxylate the sodium salt and form 3-methoxy-2-methylsulfonyl propanoic acid.", "The acid is cyclized by heating with sulfuric acid to form 3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid." ] } | |
CAS RN |
1543368-00-8 |
Product Name |
3-methoxy-1,1-dioxo-1lambda6-thiane-3-carboxylic acid |
Molecular Formula |
C7H12O5S |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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